Cas no 2138158-66-2 ([3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine)

• Product Name: [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine
• CAS No: 2138158-66-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6054377
• PubChem ID: 165783989
• Update Time: 2025-07-21

[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-803002
• [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine
• 2138158-66-2

• Inchi： 1S/C9H15N3O/c1-4-13-7(2)9-5-8(6-10)12(3)11-9/h5H,2,4,6,10H2,1,3H3
• InChI Key： PJDVDUAAALBXFT-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=C(CN)N(C)N=1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine

Introduction to [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine (CAS No. 2138158-66-2)

[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138158-66-2, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a pyrazole ring, which is a common motif in many bioactive molecules, and an ethoxyethenyl side chain, which contributes to its reactivity and interaction with biological targets.

The compound's structure is of particular interest because it combines elements that are known to enhance pharmacological activity. The pyrazole ring is known for its ability to act as a scaffold in drug design, providing a stable framework that can be modified to improve binding affinity and selectivity. In contrast, the ethoxyethenyl group introduces a region of high reactivity, which can be exploited for further functionalization or for interactions with specific biological receptors.

Recent studies have highlighted the importance of [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of more complex molecules that could target various diseases. The compound's ability to undergo diverse chemical transformations makes it a valuable building block in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific enzymes or receptors involved in disease pathways, thereby modulating their activity. The pyrazole ring in [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine provides a suitable platform for designing such inhibitors due to its structural flexibility and ability to form hydrogen bonds with biological targets.

In addition to its applications in drug development, [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine has shown promise in the field of materials science. Its unique chemical properties make it a candidate for developing new materials with specific functionalities. For instance, researchers have been investigating its potential use in creating polymers or coatings that exhibit enhanced stability or reactivity.

The synthesis of [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core, followed by functionalization with the ethoxyethenyl group. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to achieve the desired product.

The pharmacological evaluation of [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, suggesting potential therapeutic benefits in conditions such as arthritis or autoimmune diseases. Furthermore, preliminary animal studies have shown that it may have protective effects on neuronal cells, indicating possible applications in neurodegenerative disorders.

The compound's interaction with biological targets is mediated by its ability to form multiple types of non-covalent bonds, including hydrogen bonds and hydrophobic interactions. These interactions are critical for achieving high affinity and selectivity in drug design. The ethoxyethenyl group, in particular, plays a crucial role in modulating these interactions by providing additional sites for binding or functionalization.

Future research on [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine is likely to focus on expanding its applications and understanding its mechanisms of action more thoroughly. Advances in computational chemistry and molecular modeling will aid in predicting how this compound interacts with biological targets at the atomic level. This information will be invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The development of new synthetic methodologies will also be a key area of interest. By optimizing synthetic routes, researchers can produce [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine more efficiently and on larger scales. This will facilitate further exploration of its pharmacological properties and enable the creation of derivatives with tailored functionalities.

In conclusion, [3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-5-yl]methanamine (CAS No. 2138158-66) is a versatile compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an attractive candidate for drug development and material innovation. As research continues to uncover new applications and mechanisms, this compound is poised to play an important role in advancing scientific understanding and therapeutic interventions.